molecular formula ZnSnO3<br>O3SnZn B081524 Tin zinc oxide (SnZnO3) CAS No. 12036-37-2

Tin zinc oxide (SnZnO3)

Cat. No.: B081524
CAS No.: 12036-37-2
M. Wt: 232.1 g/mol
InChI Key: BNEMLSQAJOPTGK-UHFFFAOYSA-N
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Description

Tin zinc oxide (SnZnO3) is a useful research compound. Its molecular formula is ZnSnO3 and its molecular weight is 232.1 g/mol. The purity is usually 95%.
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Scientific Research Applications

Electronic Properties

Tin-doped zinc oxide films synthesized via pulsed laser deposition exhibit significant changes in their electronic properties. The doping of Sn in ZnO films leads to alterations in lattice parameters and Raman spectra, although the electron concentration does not proportionally increase with Sn concentration. This suggests a complex charge compensation mechanism within the films, making Sn-doped ZnO films potential candidates for various electronic applications due to their modified electrical properties (Venkataraj et al., 2009).

Photocatalysis and Environmental Applications

Heterojunction zinc tin oxide (ZnO/SnO2) nanoparticles have been synthesized and exhibit promising photocatalytic activity. These nanoparticles were tested for the degradation of amitriptyline under simulated solar and UVA irradiation, showcasing their potential in removing pharmaceutically active compounds from wastewaters. This study highlights the environmentally friendly applications of ZnO/SnO2 nanoparticles in photocatalysis, contributing to cleaner water treatments (Ivetić et al., 2016).

Gas Sensing Applications

ZnO, SnO2, and ZnO/SnO2 nanostructures synthesized from the vapor phase have demonstrated high potential for use in gas sensors. The nanostructures possess high photocurrent properties and exhibit excitonic character at room temperature, indicating their suitability for nanoscaled functional devices, including optoelectronics and gas sensors. The formation of these nanostructures can be controlled by various factors such as vapor density, temperature, and pressure, offering a versatile approach to creating sensitive and stable gas sensors (Fouad et al., 2008).

Safety and Hazards

The U.S. Food and Drug Administration (FDA) has conducted extensive reviews of the safety of zinc oxide for use as a color additive in drugs and cosmetics and as a sunscreen and skin protectant active ingredient and has stated that zinc oxide may be safely used in cosmetics .

Mechanism of Action

Target of Action

Tin Zinc Oxide (SnZnO3) primarily targets the electron transport layers in perovskite solar cells (PVSCs) . The compound’s role is to enhance the efficiency and stability of these solar cells .

Mode of Action

SnZnO3 interacts with its targets by serving as an electron transport layer (ETL) . The compound exhibits good crystallinity, good contact between layers, good electrical conductivity, and favorable light absorption . These properties result in an enhancement in the net efficiency of the solar cells .

Biochemical Pathways

The primary biochemical pathway affected by SnZnO3 involves the generation of reactive oxygen species (ROS) . The compound’s action leads to an increase in ROS production, which plays a crucial role in various cellular processes .

Pharmacokinetics

Research on similar compounds, such as zinc oxide (zno) nanoparticles, suggests that factors like particle size and surface charge can significantly influence these properties .

Result of Action

The action of SnZnO3 results in enhanced efficiency and stability of perovskite solar cells . Specifically, the compound increases the power conversion efficiency (PCE) of the cells . Furthermore, the compound’s action leads to the suppression of charge recombination, contributing to the overall performance of the solar cells .

Action Environment

The action, efficacy, and stability of SnZnO3 can be influenced by various environmental factors. For instance, the release of nanoparticles like SnZnO3 into the environment can pose potential ecological risks . Additionally, the synthesis of SnZnO3 involves adjusting the pH of the solution mixture, suggesting that the compound’s action can be influenced by pH levels .

Properties

IUPAC Name

zinc;dioxido(oxo)tin
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3O.Sn.Zn/q;2*-1;;+2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNEMLSQAJOPTGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Sn](=O)[O-].[Zn+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

ZnSnO3, O3SnZn
Record name zinc stannate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5065196
Record name Zinc stannate(IV)
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

232.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder
Record name Tin zinc oxide (SnZnO3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.

CAS No.

12036-37-2
Record name Tin zinc oxide (SnZnO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036372
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Tin zinc oxide (SnZnO3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Zinc stannate(IV)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5065196
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Tin zinc oxide (SnZnO3)
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